ethyl 2-(9-ethoxy-3-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)benzoate

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[8-(4-methylphenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• InChI: InChI=1S/C21H18ClN5O3/c1-13-3-7-16(8-4-13)30-20-19-25-27(21(29)26(19)10-9-23-20)12-18(28)24-15-6-5-14(2)17(22)11-15/h3-11H,12H2,1-2H3,(H,24,28)
• InChI Key: SMYMMVBNLJXASA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=NC=CN3C2=NN(C3=O)CC(=O)NC4=CC(=C(C=C4)C)Cl
• Molecular Formula: C21H18ClN5O3
• Molecular Weight: 423.9 g/mol

Description

Ethyl 2-(9-ethoxy-3-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)benzoate is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields. This compound belongs to the class of benzoxazepine derivatives, which have been found to exhibit various biological activities.

Scientific Research Applications

Novel Anti-Juvenile Hormone Agent

Ethyl 4-[2-(6-methyl-3-pyridyloxy)butyloxy]benzoate has been prepared as a novel anti-juvenile hormone (anti-JH) agent, showing potential for inducing precocious metamorphosis in insect larvae. This compound's activity can be fully counteracted by methoprene, a JH agonist, highlighting its specific action mechanism and potential application in pest control and developmental biology studies (Ishiguro et al., 2003).

Crystal Structure Analysis

The structure of a closely related compound, ethyl-2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate, was determined using single-crystal X-ray crystallography. This analysis provides insights into the compound's molecular arrangement and interactions, crucial for understanding its chemical properties and potential applications in materials science and pharmaceutical development (Manolov et al., 2012).

Pharmacological Consequences of Reaction with Ethanol

A study on oxazepam, a compound with a similar structure, reacted with ethanol to form 3-O-ethyloxazepam (EtOX), demonstrating the chemical reactivity of such compounds in the presence of ethanol. This reaction's pharmacological consequences, including reduced pharmacological effects of oxazepam, suggest the importance of understanding chemical interactions in drug metabolism and potential drug-drug interactions (Yang & Yang, 2020).